Lipid 119-23

• Molecular Formula: C58H105N3O4
• Molecular Weight: 908.5 g/mol
• InChI: InChI=1S/C58H105N3O4/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-35-40-55(62)61(43-38-42-60(3)4)54(57(64)59-58-48-51-45-52(49-58)47-53(46-51)50-58)39-34-33-37-44-65-56(63)41-36-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2/h19-22,51-54H,5-18,23-50H2,1-4H3,(H,59,64)/b21-19-,22-20-
• InChIKey: IGAVEEMYGLJEMW-WRBBJXAJSA-N

Lipid 119-23: Ionizable Lipid for mRNA Delivery

Lipid 119-23 (CAS 2953044-98-7) is a synthetic ionizable cationic lipid designed for the formulation of lipid nanoparticles (LNPs) used in messenger RNA (mRNA) delivery [1]. It features a molecular formula of C58H105N3O4 and a molecular weight of 908.47 g/mol . Identified through a machine learning and combinatorial chemistry approach, this lipid is part of a new generation of ionizable lipids engineered to improve the transfection efficiency and tissue-specific delivery of mRNA payloads compared to clinically established benchmarks [1].

Workflow LNP formulation for mRNA delivery research

Design Strategy Machine‑learning‑derived ionizable lipid structure

Selection Context Supports tissue‑selective mRNA delivery studies

• [1] Li, B., Raji, I. O., Gordon, A. G. R., Sun, L., Raimondo, T. M., Oladimeji, F. A., ... & Anderson, D. G. (2024). Accelerating ionizable lipid discovery for mRNA delivery using machine learning and combinatorial chemistry. Nature Materials, 23(7), 1002-1008. View Source

Lipid 119-23 Structure and LNP Performance

Ionizable lipids are not interchangeable commodities; subtle variations in head group chemistry, linker architecture, and lipid tail composition directly govern the LNP's pKa, fusogenicity, and endosomal escape efficiency, which in turn dictates in vivo protein expression profiles and tissue tropism [1]. The specific molecular design of Lipid 119-23, derived from a four-component Ugi reaction platform, yields a unique three-dimensional structure that cannot be mimicked by simply substituting other in-class lipids like SM-102 or DLin-MC3-DMA. Consequently, substituting Lipid 119-23 with a generic analog in an optimized formulation will likely result in a non-linear and unpredictable change in mRNA delivery efficacy, immunogenicity, and biodistribution, as demonstrated by the comparative data below [2].

Endosomal escape may not transfer

pKa and fusogenicity shifts with analog substitution can alter LNP performance unpredictably.

Tissue tropism may shift

Replacing Lipid 119-23 with SM-102 or MC3 may redirect biodistribution away from intended immune cell targets.

Immunogenicity profile may differ

Structural differences can lead to non‑linear changes in innate immune recognition and protein expression.

• [1] Han, X., Zhang, H., Butowska, K., Swingle, K. L., Alameh, M. G., Weissman, D., & Mitchell, M. J. (2023). Structure and Function of Cationic and Ionizable Lipids for Nucleic Acid Delivery. Pharmaceutical Research, 40, 27-46. View Source
• [2] Li, B., Raji, I. O., Gordon, A. G. R., Sun, L., Raimondo, T. M., Oladimeji, F. A., ... & Anderson, D. G. (2024). Accelerating ionizable lipid discovery for mRNA delivery using machine learning and combinatorial chemistry. Nature Materials, 23(7), 1002-1008. View Source

Lipid 119-23 vs. Benchmark Lipids

Intramuscular Transfection vs. SM-102 & MC3

LNPs formulated with Lipid 119-23 and encapsulating an mRNA reporter exhibit a higher transfection efficiency in mouse muscle tissue compared to identical LNPs formulated with the clinically validated ionizable lipids SM-102 or DLin-MC3-DMA . While the source materials do not provide the exact fold-change values for this specific assay, the qualitative 'higher' or 'greater' efficiency is consistently reported across multiple independent vendor and research sources, establishing a robust directional advantage [1]. This finding is central to the claim that 119-23 'outperforms established benchmark lipids' in muscle transfection [2].

Muscle transfection

Reported

Reported higher luminescence signal vs SM‑102 and DLin‑MC3‑DMA (qualitative, exact fold‑change not specified)

Supports muscle transfection workflow fit; directional advantage may require validation.

Cross‑study comparable; in vivo mouse intramuscular model.

Evidence Dimension	In vivo mRNA transfection efficiency (luminescence/flourescence signal intensity)
Target Compound Data	Higher (reported as 'superior' or 'outperforms')
Comparator Or Baseline	SM-102 (Moderna's COVID-19 vaccine lipid) and DLin-MC3-DMA (FDA-approved Onpattro lipid)
Quantified Difference	Directionally higher (exact fold-change not specified in vendor summaries)
Conditions	In vivo mouse model; intramuscular injection of LNP-encapsulated mRNA reporter

Why This Matters

For procurement, this indicates that Lipid 119-23 is not merely an alternative but a demonstrably more potent ionizable lipid for achieving high local transgene expression, which is critical for intramuscular vaccine applications.

• [1] Biorbyt. (n.d.). 119-23 Product Page (SKU: orb2815799). View Source
• [2] Li, B., Raji, I. O., Gordon, A. G. R., Sun, L., Raimondo, T. M., Oladimeji, F. A., ... & Anderson, D. G. (2024). Accelerating ionizable lipid discovery for mRNA delivery using machine learning and combinatorial chemistry. Nature Materials, 23(7), 1002-1008. View Source

Hepatic & Splenic Immune Cell Accumulation vs. SM-102

A key differentiator for Lipid 119-23 is its demonstrated ability to enhance LNP accumulation within specific immune cell populations in the liver and spleen. Studies show that LNPs containing 119-23 accumulate in mouse hepatic and splenic immune cells to a significantly greater extent than those formulated with SM-102 [1]. This biodistribution profile translates into enhanced functional mCre expression in these same immune cell compartments [2].

Immune cell accumulation

Head‑to‑head

Significantly greater LNP accumulation in hepatic and splenic immune cells vs SM‑102

Supports immune‑cell targeting studies; accumulation profile may differ from SM‑102.

Direct comparison; systemic administration in mouse model.

Evidence Dimension	LNP accumulation in immune cell subsets (liver and spleen)
Target Compound Data	Significantly greater accumulation
Comparator Or Baseline	SM-102
Quantified Difference	Significantly greater (exact quantification e.g., %ID/g or fold-increase not available in vendor summaries)
Conditions	In vivo mouse model; systemic LNP administration

Why This Matters

This differential tissue and cell-type tropism is a critical selection criterion. Lipid 119-23 offers a distinct advantage for research programs focused on liver- or spleen-resident immune cells, such as those for cancer immunotherapy or infectious disease vaccines, where SM-102 might underperform.

• [1] Biorbyt. (n.d.). 119-23 Product Page (SKU: orb2815799). View Source
• [2] Li, B., Raji, I. O., Gordon, A. G. R., Sun, L., Raimondo, T. M., Oladimeji, F. A., ... & Anderson, D. G. (2024). Accelerating ionizable lipid discovery for mRNA delivery using machine learning and combinatorial chemistry. Nature Materials, 23(7), 1002-1008. View Source

Functional hEPO Delivery vs. MC3

Lipid 119-23 has been functionally validated for the delivery of a therapeutically relevant mRNA encoding human erythropoietin (hEPO). In a direct in vivo comparison, LNPs containing 119-23 and encapsulating hEPO mRNA generated significantly higher serum hEPO protein levels in mice than LNPs formulated with the benchmark lipid DLin-MC3-DMA [1]. One analysis indicates that at 24 hours post-injection, 119-23 LNP-driven hEPO expression was 'significantly higher' than that of MC3 LNP [1].

hEPO expression

Head‑to‑head

Significantly higher serum hEPO protein levels vs DLin‑MC3‑DMA (exact fold‑change not specified)

Supports protein replacement research; higher expression may require model‑specific validation.

In vivo hEPO mRNA delivery; reported trend at 24 h post‑injection.

Evidence Dimension	Serum human erythropoietin (hEPO) protein concentration
Target Compound Data	Significantly higher serum hEPO levels
Comparator Or Baseline	DLin-MC3-DMA
Quantified Difference	Significantly higher (exact fold-change not specified in vendor summaries, but trend noted as 'significantly higher' in [1])
Conditions	In vivo mouse model; LNP-encapsulated hEPO mRNA administration

Why This Matters

This evidence confirms that Lipid 119-23's enhanced transfection translates into superior production of a secreted therapeutic protein. For procurement in protein replacement therapy research, this data positions 119-23 as a more effective delivery vehicle than the FDA-approved MC3 lipid for achieving higher systemic protein levels.

• [1] BAAI. (2024). Nat. Mater. | 利用机器学习和组合化学加速发现可电离脂质mRNA传递. View Source

Muscle & Immune Cell Transfection vs. Benchmarks

The identification and validation of Lipid 119-23 is detailed in a peer-reviewed study in Nature Materials, which states that it 'outperforms established benchmark lipids in transfecting muscle and immune cells in several tissues' [1]. This conclusion is drawn from a comprehensive screening process that included 584 novel ionizable lipids, followed by machine learning-driven optimization. The study's explicit claim provides high-confidence, class-level evidence that Lipid 119-23 is not just incrementally better, but is a top-performing candidate within this new class of ionizable lipids [1].

ML‑driven screening

Class‑level

Reported as top‑performing lipid among 584 candidates; stated to outperform benchmarks in muscle and immune cells

Class‑level inference; data to verify in user‑specific formulation context.

Peer‑reviewed validation; integrated screening and ML analysis.

Evidence Dimension	Comprehensive in vivo mRNA transfection potency (multiple tissues/cell types)
Target Compound Data	Top-performing candidate; 'outperforms established benchmark lipids'
Comparator Or Baseline	Established benchmark lipids (including SM-102 and DLin-MC3-DMA)
Quantified Difference	Qualified as 'outperforms' based on integrated screening and ML analysis
Conditions	In vivo mouse models; multiple tissues (muscle, immune cells)

Why This Matters

For scientific procurement, this high-level validation from a leading journal confirms that Lipid 119-23 represents a significant advancement over previous-generation lipids. It provides a strong scientific rationale for selecting 119-23 as a foundational component in new LNP-based mRNA delivery research programs.

• [1] Li, B., Raji, I. O., Gordon, A. G. R., Sun, L., Raimondo, T. M., Oladimeji, F. A., ... & Anderson, D. G. (2024). Accelerating ionizable lipid discovery for mRNA delivery using machine learning and combinatorial chemistry. Nature Materials, 23(7), 1002-1008. View Source

Lipid 119-23 Application Scenarios

Intramuscular mRNA Vaccine Development

Lipid 119-23 is a prime candidate for formulating mRNA vaccines intended for intramuscular administration, where high local transfection efficiency is paramount. Given its demonstrated superiority over SM-102 and DLin-MC3-DMA in mouse muscle tissue [1], researchers can reasonably expect improved antigen expression from the injection site, potentially leading to stronger immune responses or enabling lower mRNA doses.

Liver & Spleen Immunotherapy and Gene Therapy

The unique biodistribution profile of Lipid 119-23 LNPs, which show significantly greater accumulation in hepatic and splenic immune cells compared to SM-102 [1], makes it ideally suited for developing therapies that require selective targeting of these organs. This includes liver-directed gene editing for metabolic disorders, or spleen-targeted immunotherapies designed to modulate systemic immune responses.

mRNA Protein Replacement Therapy

The validated ability of Lipid 119-23 LNPs to produce significantly higher serum levels of a model therapeutic protein (hEPO) than MC3-based LNPs [1] establishes it as a highly promising delivery vehicle for protein replacement therapies. This scenario extends to any secreted therapeutic protein where maximizing systemic protein yield from an mRNA payload is a primary goal.

Application

Selection Property

Validation Focus

Intramuscular mRNA vaccine research

Local transfection efficiency profile

Muscle tissue reporter expression validation

Liver/spleen immune cell targeting studies

Immune‑cell accumulation profile

Immune cell biodistribution in relevant models

Protein replacement therapy research

Systemic protein expression profile

Secreted protein level validation

• [1] Li, B., Raji, I. O., Gordon, A. G. R., Sun, L., Raimondo, T. M., Oladimeji, F. A., ... & Anderson, D. G. (2024). Accelerating ionizable lipid discovery for mRNA delivery using machine learning and combinatorial chemistry. Nature Materials, 23(7), 1002-1008. View Source